3-Methyltritriacontane

• CAS No.: 14167-69-2
• Molecular Formula: C34H70
• Molecular Weight: 478.9 g/mol
• IUPAC Name: 3-methyltritriacontane
• InChI: InChI=1S/C34H70/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34(3)5-2/h34H,4-33H2,1-3H3
• InChI Key: GGSUDEKGRQXJSB-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(C)CC
• Synonyms: 3-Methyltritriacontane

Description

3-Methyltritriacontane (C₃₄H₇₀) is a branched alkane with a 33-carbon backbone and a methyl group at the third position. It is part of the methylalkane family, characterized by their role in biological systems (e.g., insect cuticular hydrocarbons) and industrial applications due to their hydrophobic properties . The compound has a molecular weight of 467.0 g/mol (calculated) and is structurally related to tritriacontane (C₃₃H₆₈), its straight-chain counterpart, which has a molecular weight of 464.9 g/mol and a melting point of 71.2°C .

Comparison with Similar Compounds

Structural Isomers

Positional Isomerism :

• 2-Methyltritriacontane (C₃₄H₇₀): Exhibits a lower Abraham solvation parameter (L = 33.620) compared to 3-methyltritriacontane (L = 33.745), indicating weaker dispersion interactions . Retention time in gas-liquid chromatography (GLC) is also lower (225.3 vs. 226.0), suggesting reduced polarity .
• 4-Methyltritriacontane (C₃₄H₇₀): Shows intermediate L values (16.566) and retention times (225.0), highlighting the sensitivity of chromatographic behavior to methyl group position .

Biological Prevalence :
this compound is a major component in Bactrocera fruit flies (e.g., 3-methylhentriacontane dominates in B. malaysiae), while structural isomers like 2-methyltritriacontane are less abundant in natural systems .

Homologous Methylalkanes

• 3-Methylhentriacontane (C₃₂H₆₆): A shorter-chain homolog with a methyl group at position 3. Its L value (15.641) and retention time (211.9–217.0) are lower than those of this compound, reflecting increased volatility and reduced hydrophobicity .
• 3-Methylpentatriacontane (C₃₆H₇₄): A longer-chain homolog with higher retention times (238.0 vs. 226.0), demonstrating the impact of chain length on chromatographic retention .

Parent Alkane: Tritriacontane (C₃₃H₆₈)

Tritriacontane lacks methyl branching, resulting in a higher melting point (71.2°C) compared to its branched derivatives. In GLC, it has a higher retention time (229.7) than this compound (226.0), as branching disrupts molecular packing and reduces boiling points .

Research Findings and Data

Chromatographic Behavior

Compound	Abraham L Solute Descriptor	Retention Time (GLC)
Tritriacontane	16.651	229.7
This compound	16.651	226.0
2-Methyltritriacontane	16.588	225.3
3-Methylhentriacontane	15.641	211.9–217.0

Data sourced from Abraham solvation models and GLC experiments .

Physicochemical Properties

• Melting Point : Methyl branching lowers melting points compared to linear alkanes (e.g., tritriacontane at 71.2°C vs. branched derivatives with lower values) .
• Hydrophobicity : Higher L values for this compound (33.745) vs. isomers indicate stronger hydrophobic interactions, relevant for lipid membrane studies .